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An In-depth Technical Guide to (S)-(+)-Uniconazole

Introduction
(S)-(+)-Uniconazole, also known as uniconazole-P, is the most biologically active stereoisomer

of the triazole-based plant growth regulator, uniconazole.[1][2][3] It is widely utilized in

agriculture and horticulture to control plant height, improve stress tolerance, and enhance the

overall quality and yield of crops and ornamental plants.[4][5] Its primary mechanism of action

involves the inhibition of gibberellin (GA) biosynthesis, which leads to a reduction in cell

elongation and results in more compact and robust plant architecture.[4][5][6][7] Furthermore,

uniconazole has been shown to influence other hormonal pathways, notably by inhibiting the

catabolism of abscisic acid (ABA), a key hormone in stress response.[3][8][9] This guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological functions of (S)-(+)-uniconazole for researchers, scientists, and professionals in drug

and agrochemical development.

Chemical Structure and Identifiers
(S)-(+)-Uniconazole is the (S)-enantiomer of (E)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-

triazol-1-yl)pent-1-en-3-ol.[10] The racemic mixture is referred to as uniconazole.[10] The (S)

configuration at the chiral center is critical for its high level of biological activity.[1][3]
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Identifier Value Source

IUPAC Name

(E,3S)-1-(4-chlorophenyl)-4,4-

dimethyl-2-(1,2,4-triazol-1-

yl)pent-1-en-3-ol

[2]

CAS Number 83657-17-4 [2][10]

Synonyms

Uniconazole-P, (S)-

Uniconazole, Lomica,

SUMISEVEN P, (S)-(+)-

uniconazole

[2][10]

Molecular Formula C₁₅H₁₈ClN₃O [1][2][11]

Molecular Weight 291.78 g/mol [7][12][13][14]

SMILES String
CC(C)(C)--INVALID-LINK--

cc1)/n2cncn2)O
[2]

InChI Key
YNWVFADWVLCOPU-

MAUPQMMJSA-N
[2][10]

Physicochemical Properties
The physical and chemical characteristics of uniconazole are summarized below. These

properties influence its environmental fate, solubility, and application methods.
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Property Value Conditions Source

Appearance

White to light brown

crystalline

solid/powder

Standard [3][7][12]

Melting Point 147-164 °C N/A [7][12]

Water Solubility 8.41 mg/L 25 °C [7][12]

Solubility (Organic)

Methanol: 88 g/kg;

Hexane: 0.3 g/kg;

Xylene: 7 g/kg

25 °C [12]

Soluble in acetone,

ethyl acetate,

chloroform,

dimethylformamide

General [12]

Density 1.28 g/mL 21.5 °C [7][12]

Vapor Pressure 8.9 mPa 20 °C [12]

Biological Properties and Mechanism of Action
Uniconazole is a potent inhibitor of cytochrome P450 (CYP450) monooxygenases.[1][15][16]

This inhibitory action is the basis for its effects on multiple plant hormone pathways.

Inhibition of Gibberellin Biosynthesis
The most well-documented effect of uniconazole is the blockage of gibberellin (GA)

biosynthesis.[4][5][6] Specifically, it inhibits ent-kaurene oxidase, a key CYP450 enzyme in the

GA pathway.[2] This inhibition prevents the conversion of ent-kaurene to ent-kaurenoic acid, a

critical step in the formation of biologically active GAs. The resulting deficiency in active GAs

leads to reduced stem elongation, resulting in a dwarfing effect, darker green leaves (due to

increased chlorophyll content), and a more compact plant structure.[6][7][17]
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Inhibition of Abscisic Acid (ABA) Catabolism
In addition to its effects on GAs, uniconazole is a potent inhibitor of ABA 8'-hydroxylase

(CYP707A), the primary enzyme responsible for ABA catabolism in plants.[8][9][11] By

inhibiting the breakdown of ABA, uniconazole treatment leads to an increase in endogenous

ABA levels.[6][8][9] Elevated ABA levels are associated with enhanced tolerance to abiotic

stresses such as drought and salinity, as ABA plays a crucial role in regulating stomatal closure

and stress-responsive gene expression.[4][5] Uniconazole-P has been identified as a strong

competitive inhibitor of ABA 8'-hydroxylase with a Ki value of 8.0 nM.[8][9]
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Experimental Protocols
The application of uniconazole requires precise control of concentration and timing to achieve

the desired physiological response without causing excessive stunting. Below is a

representative protocol for evaluating the efficacy of uniconazole as a foliar spray on vegetable

transplants, synthesized from established methodologies.[18]

Protocol: Efficacy of Uniconazole Foliar Spray on Potted
Seedlings

Plant Material and Growth Conditions:

Use seedlings of species such as tomato (Solanum lycopersicum), pepper (Capsicum

annuum), or eggplant (Solanum melongena).

Grow seedlings in standard cell trays or small pots with a commercial soilless substrate.

Maintain plants in a greenhouse with controlled temperature (e.g., 24°C day / 18°C night)

and provide regular fertilization (e.g., weekly with 200 mg·L⁻¹ N).[18]
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Preparation of Uniconazole Solutions:

Prepare a stock solution of uniconazole (e.g., from a commercial formulation like

Sumagic® or Concise®).

Perform serial dilutions to create a range of treatment concentrations. Effective

concentrations for vegetable transplants often range from 2.5 to 10 mg·L⁻¹ (ppm).[18]

Prepare a "control" solution containing only water.

Treatment Application:

Apply treatments when seedlings have reached a specific developmental stage, such as

the four-leaf stage.[18]

Measure the initial height of a randomly selected subset of plants before application.

Apply the solutions as a single, uniform foliar spray. Use a calibrated sprayer to apply a

consistent volume, for example, 204 mL·m⁻².[18]

Ensure complete and even coverage of the foliage. Avoid excessive runoff into the media.

Data Collection and Analysis:

At regular intervals (e.g., weekly), measure the plant height from the soil line to the apical

meristem.

Continue measurements for a period of 5 to 8 weeks post-treatment.[18]

At the conclusion of the experiment, other parameters such as stem diameter, leaf

chlorophyll content, and (if applicable) time to flowering and fruit yield can be measured.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the

effect of different uniconazole concentrations compared to the control.
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Conclusion
(S)-(+)-Uniconazole is a highly effective plant growth regulator with a dual mode of action that

makes it a valuable tool for agricultural and horticultural applications. By inhibiting both

gibberellin biosynthesis and abscisic acid catabolism, it not only controls plant stature but also

enhances resilience to environmental stresses. Its potency requires careful and precise

application, but when used correctly, it can significantly improve crop manageability, quality,

and yield. Further research into its complex interactions with other plant hormonal pathways will

continue to uncover new potential applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Uniconazole (Ref: XE 1019) [sitem.herts.ac.uk]

2. Uniconazole P | C15H18ClN3O | CID 6436639 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Uniconazole - LKT Labs [lktlabs.com]

4. nbinno.com [nbinno.com]

5. Effect of Uniconazole Plant Growth Regulator In Agriculture [doraagri.com]

6. Frontiers | Uniconazole-mediated growth regulation in Ophiopogon japonicus: yield
maximization vs. medicinal quality trade-offs [frontiersin.org]

7. Uniconazole - Wikipedia [en.wikipedia.org]

8. academic.oup.com [academic.oup.com]

9. A plant growth retardant, uniconazole, is a potent inhibitor of ABA catabolism in
Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

10. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

11. caymanchem.com [caymanchem.com]

12. Jiangsu Sword Agrochemicals Co., Ltd.--Uniconazole [swordchem.com]

13. Uniconazole | C15H18ClN3O | CID 6436604 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1683726?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/675.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Uniconazole-P
https://lktlabs.com/product/uniconazole/
https://www.nbinno.com/plant-growth-regulators/uniconazole-advanced-plant-growth-regulator-for-enhanced-crop-quality-and-stress-resistance-kc
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1542539/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1542539/full
https://en.wikipedia.org/wiki/Uniconazole
https://academic.oup.com/bbb/article/70/7/1731/5953969
https://pubmed.ncbi.nlm.nih.gov/16819156/
https://pubmed.ncbi.nlm.nih.gov/16819156/
http://www.bcpcpesticidecompendium.org/uniconazole-p.html
https://www.caymanchem.com/product/17852/uniconazole
https://www.swordchem.com/wap_product_detail_en/id/115.html
https://pubchem.ncbi.nlm.nih.gov/compound/Uniconazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. Uniconazole [webbook.nist.gov]

15. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

16. Uniconazole, a cytochrome P450 inhibitor, inhibits trans-zeatin biosynthesis in
Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Page loading... [guidechem.com]

18. hort [journals.ashs.org]

To cite this document: BenchChem. [Chemical structure and properties of (S)-(+)-
uniconazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683726#chemical-structure-and-properties-of-s-
uniconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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